Aptamer-functionalized CdTe:Zn2+ quantum dots for the detection of tomato systemin†
Analytical Methods Pub Date: 2015-07-27 DOI: 10.1039/C5AY01728A
Abstract
With the advantages of excellent optical properties and biocompatibility, DNA-functionalized quantum dots (QDs) have been widely applied in biosensing and bioimaging. Systemin is an important class of plant peptide hormone that was first identified in plants. In this paper, we have synthesized aptamer-functionalized Zn2+ doped CdTe QDs through a facile one-pot hydrothermal route, and a fluorescent aptasensor based on graphene oxide (GO) is developed for the detection of tomato systemin (TomSys) with aptamer recognition properties. In the absence of TomSys, the aptamer-functionalized QDs are adsorbed on the surface of GO and the fluorescence is efficiently quenched, while in the presence of TomSys, the specific binding of TomSys with its aptamer competitively releases aptamer-functionalized QDs from the GO surface, leading to the recovery of QDs fluorescence. The results demonstrate that the simple, rapid and cost-efficient biosensor possesses satisfactory sensitivity and selectivity for the detection of TomSys.
Recommended Literature
- [1] Advances in modelling X-ray absorption spectroscopy data using reverse Monte Carlo
- [2] In(OTf)3-catalyzed N-α phosphonylation of N,O-acetals with triethyl phosphite†
- [3] Mechanistic insight from activation parameters for the reaction between co-enzyme B12 and cyanide: further evidence that heterolytic Co–C bond cleavage is solvent-assisted†
- [4] Front cover
- [5] Non-reactive scattering of N2 from the W(110) surface studied with different exchange–correlation functionals
- [6] Morphology adjustment of one dimensional CeO2 nanostructures via calcination and their composite with Au nanoparticles towards enhanced catalysis
- [7] Graphene/ZIF-8 composites with tunable hierarchical porosity and electrical conductivity†
- [8] Note on the Valenta acetic acid test
- [9] Pd(OAc)2-catalysed regioselective alkoxylation of aryl (β-carbolin-1-yl)methanones via β-carboline directed ortho-C(sp2)–H activation of an aryl ring†‡
- [10] Pyridine imines as ligands in luminescent iridium complexes†
Journal Name：Analytical Methods
Research Products
-
CAS no.: 1517-51-7
-
1,2-thiazole-5-carboxylic acid
CAS no.: 10271-85-9
